Cas no 2408959-99-7 ((1H-Pyrrolo[3,2-c]pyridin-2-yl)methanamine dihydrochloride)

• Product Name: (1H-Pyrrolo[3,2-c]pyridin-2-yl)methanamine dihydrochloride
• CAS No: 2408959-99-7
• MF: C₈H₁₁Cl₂N₃
• MW: 220.099039316177
• CID: 5039698
• PubChem ID: 124037045
• Update Time: 2026-02-28

(1H-Pyrrolo[3,2-c]pyridin-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1H-Pyrrolo[3,2-c]pyridin-2-yl)methanamine dihydrochloride
• MFCD30537042
• {1H-pyrrolo[3,2-c]pyridin-2-yl}methanamine dihydrochloride
• CS-0162398
• 1H-pyrrolo[3,2-c]pyridin-2-ylmethanamine;dihydrochloride
• 1-{1H-pyrrolo[3,2-c]pyridin-2-yl}methanamine dihydrochloride
• E74301
• (1H-Pyrrolo[3,2-c]pyridin-2-yl)methanaminedihydrochloride
• EN300-7541518
• BS-44619
• Z2830496387
• (1H-Pyrrolo[3,2-c]pyridin-2-yl)methanamine diHCl
• 2408959-99-7

• Inchi： 1S/C8H9N3.2ClH/c9-4-7-3-6-5-10-2-1-8(6)11-7;;/h1-3,5,11H,4,9H2;2*1H
• InChI Key： VJFSYGNSVYTKBJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C2C=CN=CC=2C=C1CN

Computed Properties

• Exact Mass: 219.0330028g/mol
• Monoisotopic Mass: 219.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7

Additional information on (1H-Pyrrolo[3,2-c]pyridin-2-yl)methanamine dihydrochloride

Introduction to (1H-Pyrrolo[3,2-c]pyridin-2-yl)methanamine dihydrochloride (CAS No. 2408959-99-7)

Compound (1H-Pyrrolo[3,2-c]pyridin-2-yl)methanamine dihydrochloride (CAS No. 2408959-99-7) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and development of novel bioactive molecules. This compound, characterized by its intricate heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The pyrrolo[3,2-c]pyridine scaffold is a privileged structure known for its biological activity, making it a valuable scaffold for the synthesis of pharmacologically relevant compounds.

The< strong>methanamine moiety attached to the pyrrolo[3,2-c]pyridine ring introduces a unique pharmacophoric feature that can modulate the compound's interaction with biological targets. This structural motif has been extensively studied for its role in enhancing binding affinity and selectivity towards various enzymes and receptors. The dihydrochloride salt form of this compound not only improves its solubility but also enhances its stability, making it more suitable for both in vitro and in vivo studies.

In recent years, there has been a growing interest in exploring the therapeutic potential of< strong>1H-Pyrrolo[3,2-c]pyridin-2-yl)methanamine dihydrochloride. Research has indicated that this compound exhibits promising activities in several pharmacological assays. For instance, studies have demonstrated its ability to inhibit certain kinases and other enzymes involved in cancer progression. The< strong>pyrrolo[3,2-c]pyridine core is known to interact with various biological targets, including protein kinases, which are critical in regulating cellular signaling pathways.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs targeting neurological disorders. The< strong>methanamine group can be further modified to enhance specific pharmacological properties, such as receptor binding affinity and metabolic stability. This flexibility makes< strong>(1H-Pyrrolo[3,2-c]pyridin-2-yl)methanamine dihydrochloride a versatile scaffold for medicinal chemists aiming to develop innovative therapeutic agents.

The synthesis of< strong>(1H-Pyrrolo[3,2-c]pyridin-2-yl)methanamine dihydrochloride involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. The construction of the< strong>pyrrolo[3,2-c]pyridine ring system typically requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal catalysis and palladium-mediated cross-coupling reactions, have been employed to achieve the desired molecular architecture.

Evaluation of the pharmacokinetic properties of< strong>(1H-Pyrrolo[3,2-c]pyridin-2-yl)methanamine dihydrochloride has revealed several promising characteristics. The compound exhibits good oral bioavailability and favorable metabolic stability, suggesting its potential for clinical translation. Additionally, preclinical studies have shown that it does not exhibit significant toxicity at therapeutic doses, further supporting its viability as a drug candidate.

The< strong>molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. Computational simulations have helped identify key residues on the target proteins that interact with the< strong>pyrrolo[3,2-c]pyridine and< strong>methanamine moieties. These insights have guided the optimization process aimed at improving binding affinity and selectivity.

In conclusion,< strong>(1H-Pyrrolo[3,2-c]pyridin-2-yl)methanamine dihydrochloride (CAS No. 2408959-99-7) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its potential applications in various therapeutic areas, including oncology and neurology.